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Compound of Interest

Compound Name: Bullatenone

Cat. No.: B1209018 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive guidance on the proper disposal procedures for

bullatenone, a naturally occurring furanone compound. The information is intended to ensure

the safety of laboratory personnel and minimize environmental impact. As no specific Safety

Data Sheet (SDS) for bullatenone (CAS 493-71-0) is readily available, these procedures are

based on the known chemical properties of bullatenone, general laboratory safety protocols,

and disposal recommendations for the furanone class of compounds.

I. Bullatenone: Chemical and Safety Data Overview
Bullatenone is a volatile bioactive compound found in plants such as Lophomyrtus bullata.[1]

[2][3][4] It belongs to the furanone chemical class. While specific toxicity data for bullatenone
is limited, related furanone compounds are classified as harmful if swallowed.[5][6] Therefore, it

is prudent to handle bullatenone with appropriate care, assuming it may present similar

hazards.

Table 1: Chemical and Physical Properties of Bullatenone
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Property Value Source

CAS Number 493-71-0
PubChem[7], MedKoo

Biosciences[8]

Molecular Formula C₁₂H₁₂O₂ PubChem[7], precisionFDA[9]

Molecular Weight 188.22 g/mol PubChem[7], precisionFDA[9]

Appearance To be determined MedKoo Biosciences[8]

Solubility No data available

Storage

Dry, dark, and at 0-4°C for

short term (days to weeks) or

-20°C for long term (months to

years).

MedKoo Biosciences[8]

II. Experimental Protocols for Disposal
The recommended disposal method for bullatenone is through a licensed chemical waste

disposal service. This ensures compliance with regulations and minimizes risks. The following

protocols outline the steps for preparing bullatenone waste for disposal.

Protocol 1: Disposal of Pure Bullatenone and Concentrated Solutions

Personal Protective Equipment (PPE): Wear standard laboratory PPE, including safety

goggles, a lab coat, and chemical-resistant gloves.

Waste Collection:

Collect pure bullatenone waste and any concentrated solutions (>1%) in a designated,

properly labeled, and sealed waste container.

The container should be made of a material compatible with organic compounds.

Label the container clearly as "Hazardous Waste: Bullatenone" and include the

approximate quantity.
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Storage: Store the waste container in a designated satellite accumulation area, away from

incompatible materials.

Disposal Request: Arrange for pickup by a licensed hazardous waste disposal company.

Provide them with all available information on the compound.

Protocol 2: Disposal of Dilute Aqueous Solutions of Bullatenone

For very dilute aqueous solutions (<1%), consult your institution's chemical safety office for

guidance on sewer disposal regulations. Do not dispose of any amount of bullatenone down

the drain without prior approval. If sewer disposal is not permitted:

PPE: Wear appropriate PPE as described in Protocol 1.

Collection: Collect the dilute solutions in a labeled hazardous waste container.

Disposal: Treat the collected solution as hazardous waste and arrange for professional

disposal.

III. Logical Workflow for Bullatenone Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of bullatenone waste.
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Caption: Logical workflow for the proper disposal of bullatenone.

IV. Safety and Handling Considerations
Engineering Controls: Handle bullatenone in a well-ventilated area, preferably within a

chemical fume hood, to minimize inhalation exposure.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses or goggles, a laboratory coat, and chemical-resistant gloves.

Spill Response: In case of a spill, absorb the material with an inert absorbent (e.g.,

vermiculite, sand) and place it in a sealed container for disposal as hazardous waste.

Ventilate the area and wash the spill site after material pickup is complete.

First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention.
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Skin Contact: In case of contact, immediately flush skin with plenty of water for at least 15

minutes while removing contaminated clothing and shoes. Get medical attention.

Inhalation: Remove from exposure and move to fresh air immediately. If not breathing,

give artificial respiration. If breathing is difficult, give oxygen. Get medical aid.

Ingestion: If swallowed, do NOT induce vomiting. Get medical aid immediately.

Disclaimer: The information provided in this document is intended as a guide and is based on

the best available information for the chemical class. It is the responsibility of the user to

conduct a thorough risk assessment and to comply with all institutional and regulatory

requirements for chemical waste disposal. Always consult with your institution's Environmental

Health and Safety (EHS) department for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Resources for gardeners » Manaaki Whenua [landcareresearch.co.nz]

2. nzpcn.org.nz [nzpcn.org.nz]

3. Lophomyrtus bullata • New Zealand Plant Conservation Network [nzpcn.org.nz]

4. Lophomyrtus bullata - Wikipedia [en.wikipedia.org]

5. chemicalbook.com [chemicalbook.com]

6. echemi.com [echemi.com]

7. Bullatenone | C12H12O2 | CID 100464 - PubChem [pubchem.ncbi.nlm.nih.gov]

8. medkoo.com [medkoo.com]

9. GSRS [precision.fda.gov]

To cite this document: BenchChem. [Essential Guide to the Proper Disposal of Bullatenone].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1209018#bullatenone-proper-disposal-procedures]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1209018?utm_src=pdf-custom-synthesis
https://www.landcareresearch.co.nz/discover-our-research/managing-invasive-species/beyond-myrtle-rust/linkages-and-tools/resources-for-gardeners
https://www.nzpcn.org.nz/site/assets/files/0/15/835/lophomyrtus-bullata.pdf
https://www.nzpcn.org.nz/flora/species/lophomyrtus-bullata/
https://en.wikipedia.org/wiki/Lophomyrtus_bullata
https://www.chemicalbook.com/msds/3-hydroxy-4-methyl-5-ethyl-2-5h-furanone.pdf
https://www.echemi.com/sds/25h-furanone-pid_Seven33605.html
https://pubchem.ncbi.nlm.nih.gov/compound/Bullatenone
https://www.medkoo.com/products/60740
https://precision.fda.gov/ginas/app/ui/substances/0b7bce9d-c0ed-49ad-9371-017c31d17e4a
https://www.benchchem.com/product/b1209018#bullatenone-proper-disposal-procedures
https://www.benchchem.com/product/b1209018#bullatenone-proper-disposal-procedures
https://www.benchchem.com/product/b1209018#bullatenone-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209018?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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